6-methylpyrazine-2-sulfonyl fluoride
Overview
Description
6-Methylpyrazine-2-sulfonyl fluoride (6MPF) is a fluorinated compound that has been used in a variety of scientific research applications. Its unique properties make it a useful tool for studying the structure and function of biological molecules.
Scientific Research Applications
6-methylpyrazine-2-sulfonyl fluoride has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as to study the effects of environmental pollutants on biological molecules. It has also been used to study the effects of drugs on cells, as well as to study the effects of enzymes on metabolic pathways.
Mechanism of Action
6-methylpyrazine-2-sulfonyl fluoride binds to the active site of enzymes, blocking their activity. This can be used to study the effects of drugs on cells, as well as to study the effects of environmental pollutants on biological molecules. 6-methylpyrazine-2-sulfonyl fluoride can also be used to study the effects of enzymes on metabolic pathways, as well as to study the structure and function of proteins.
Biochemical and Physiological Effects
6-methylpyrazine-2-sulfonyl fluoride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, as well as to inhibit the activity of cells. It has also been found to have an effect on the structure and function of proteins, as well as to alter the expression of genes.
Advantages and Limitations for Lab Experiments
6-methylpyrazine-2-sulfonyl fluoride has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective tool for research. Additionally, it is non-toxic, making it safe to use in experiments. However, 6-methylpyrazine-2-sulfonyl fluoride is not very stable, making it difficult to store for long periods of time. It is also not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for 6-methylpyrazine-2-sulfonyl fluoride research. One potential direction is to explore the effects of 6-methylpyrazine-2-sulfonyl fluoride on other biological molecules, such as lipids and carbohydrates. Additionally, further research could be done to investigate the effects of 6-methylpyrazine-2-sulfonyl fluoride on the structure and function of proteins. Additionally, further research could be done to investigate the effects of 6-methylpyrazine-2-sulfonyl fluoride on the expression of genes. Finally, further research could be done to investigate the effects of 6-methylpyrazine-2-sulfonyl fluoride on the activity of enzymes.
Synthesis Methods
6-methylpyrazine-2-sulfonyl fluoride is synthesized from 6-methylpyrazine-2-sulfonyl chloride, which is generated from the reaction of 6-methylpyrazine-2-sulfonic acid with thionyl chloride. The 6-methylpyrazine-2-sulfonyl chloride is then reacted with fluorosulfonic acid to form 6-methylpyrazine-2-sulfonyl fluoride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methylpyrazine-2-sulfonyl fluoride involves the reaction of 6-methylpyrazine-2-sulfonic acid with thionyl chloride followed by treatment with hydrogen fluoride.", "Starting Materials": [ "6-methylpyrazine-2-sulfonic acid", "Thionyl chloride", "Hydrogen fluoride" ], "Reaction": [ "Step 1: Dissolve 6-methylpyrazine-2-sulfonic acid in dry dichloromethane.", "Step 2: Add thionyl chloride dropwise to the solution while stirring at room temperature.", "Step 3: Heat the reaction mixture to reflux for 2 hours.", "Step 4: Cool the reaction mixture to room temperature and evaporate the excess thionyl chloride under reduced pressure.", "Step 5: Add dry dichloromethane to the residue and evaporate the solvent under reduced pressure to obtain 6-methylpyrazine-2-sulfonyl chloride.", "Step 6: Dissolve 6-methylpyrazine-2-sulfonyl chloride in dry tetrahydrofuran.", "Step 7: Add hydrogen fluoride gas to the solution at -78°C and stir for 2 hours.", "Step 8: Quench the reaction by adding saturated sodium bicarbonate solution and extract the product with dichloromethane.", "Step 9: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 6-methylpyrazine-2-sulfonyl fluoride." ] } | |
CAS RN |
2624137-30-8 |
Product Name |
6-methylpyrazine-2-sulfonyl fluoride |
Molecular Formula |
C5H5FN2O2S |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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